Cas no 1807271-64-2 (4-Chloro-2-phenylpyridine-3-acetonitrile)
4-Chloro-2-phenylpyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-2-phenylpyridine-3-acetonitrile
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- Inchi: 1S/C13H9ClN2/c14-12-7-9-16-13(11(12)6-8-15)10-4-2-1-3-5-10/h1-5,7,9H,6H2
- InChI Key: JZYRWBQXSKALHS-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C2C=CC=CC=2)C=1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
4-Chloro-2-phenylpyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009683-250mg |
4-Chloro-2-phenylpyridine-3-acetonitrile |
1807271-64-2 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029009683-1g |
4-Chloro-2-phenylpyridine-3-acetonitrile |
1807271-64-2 | 95% | 1g |
$2,923.95 | 2022-03-31 |
4-Chloro-2-phenylpyridine-3-acetonitrile Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-Chloro-2-phenylpyridine-3-acetonitrile
Comprehensive Overview of 4-Chloro-2-phenylpyridine-3-acetonitrile (CAS No. 1807271-64-2)
4-Chloro-2-phenylpyridine-3-acetonitrile (CAS No. 1807271-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core substituted with phenyl and chloro groups, along with an acetonitrile moiety, exhibits unique chemical properties. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
The compound's CAS number 1807271-64-2 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently explore its reactivity patterns, such as nucleophilic substitution at the chloro position or cyano group transformations, to tailor derivatives for specific applications. Recent studies highlight its role in drug discovery pipelines, where its scaffold contributes to optimizing pharmacokinetic profiles.
In the context of green chemistry, 4-Chloro-2-phenylpyridine-3-acetonitrile has been investigated for sustainable synthesis routes. With growing interest in eco-friendly solvents and catalytic processes, methodologies like microwave-assisted synthesis or flow chemistry are being applied to reduce waste and improve yields. These advancements align with the pharmaceutical industry's push toward PAT (Process Analytical Technology) and QbD (Quality by Design) principles.
From an analytical perspective, techniques such as HPLC, NMR, and LC-MS are critical for characterizing this compound. Purity thresholds (>98%) are often required for its use in high-throughput screening or preclinical studies. Stability studies under varying pH and temperature conditions are also essential to ensure its suitability in formulation development.
The compound's relevance extends to material science, where its aromatic system and polar functional groups enable applications in organic electronics or coordination chemistry. Its derivatives have shown promise in designing luminescent materials or metal-organic frameworks (MOFs), addressing demands for energy-efficient technologies.
As the scientific community prioritizes AI-driven drug design, 4-Chloro-2-phenylpyridine-3-acetonitrile is increasingly featured in cheminformatics datasets. Machine learning models trained on its structural analogs can predict ADMET properties or target binding affinities, accelerating hit-to-lead optimization. This synergy between experimental and computational approaches underscores its interdisciplinary importance.
Regulatory compliance for CAS 1807271-64-2 involves adherence to REACH and GMP guidelines, particularly when used in API (Active Pharmaceutical Ingredient) synthesis. Suppliers must provide detailed COAs (Certificates of Analysis) and SDS (Safety Data Sheets), ensuring transparency for end-users in academia and industry.
Future research directions may explore its potential in bioconjugation or proteolysis-targeting chimeras (PROTACs), leveraging its modifiable functional groups. With the rise of precision medicine, tailored derivatives of this scaffold could address unmet medical needs in oncology or neurodegenerative diseases.
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